Cas no 119006-77-8 (Flutrimazole)

• Product Name: Flutrimazole
• CAS No: 119006-77-8
• MF: C₂₂H₁₆F₂N₂
• MW: 346.372652053833
• MDL: MFCD00865591
• CID: 63397
• PubChem ID: 3401
• Update Time: 2025-05-21

Flutrimazole Chemical and Physical Properties

Names and Identifiers

• Flutrimazole
• 1-[(2-Fluorophenyl)(4-fluorophenyl)phenylmethyl]-1H-imidazole
• 1-[o-Fluoro-a-(p-fluorophenyl)-a-phenylbenzyl]imidazole
• Micetal
• 1-[(2-Fluorophenyl)(4-fluorophenyl)(phenyl)methyl]imidazole
• 1-[(2-fluorophenyl)-(4-fluorophenyl)-phenylmethyl]imidazole
• 1-((2-fluorophenyl)(4-fluorophenyl)phenylmethyl)-1H-imidazole
• 1-[(2-Fluorophenyl)(4-fluorophenyl)phenylmethyl]-1H-Imidazol
• Flutrimazol
• Flutrimazol [INN-Spanish]
• Flutrimazole (INN)
• Flutrimazolum
• Flutrimazolum [INN-Latin]
• UR-4056
• 1-[(2-Fluorophenyl)-(4-fluorophenyl)phenylmethyl]-1H-imidazole
• FLUTRIMAZOLC
• 1-((2-fluorophenyl)(4-fluorophenyl)phenylmethyl)-1h-imidazol
• 1-(o-fluoro-alpha-(p-fluorophenyl)-alpha-phenylbenzyl)imidazole
• 1H-Imidazole, 1-[(2-fluorophenyl)(4-fluorophenyl)phenylmethyl]-
• 1-{[4-fluoro-2-(2-fluorophenyl)phenyl](phenyl)Methyl}-1H-iMidazole
• Flutrimazole [INN]
• C22H16F2N2
• Q5462984
• FLUTRIMAZOLE [MI]
• FLUTRIMAZOLE [EP MONOGRAPH]
• J-004048
• IDI1_000714
• UNII-776S0UP252
• DivK1c_001036
• CS-0103421
• KBio1_001036
• HY-129060
• HMS503O13
• KBioSS_002100
• CCG-39064
• Spectrum4_000232
• KBio2_004668
• 1-((2-Fluorophenyl)(4-fluorophenyl)(phenyl)methyl)-1H-imidazole
• 1-[(2-Fluorophenyl)(4-fluorophenyl)phenylmethyl]-1H-imidazole, AldrichCPR
• Cutiman
• HMS502D16
• Flutrimazole; (RS)-1-[(2-Fluorophenyl)(4-fluorophenyl)phenylmethyl]-1H-imidazole
• CS-11531
• BCP06210
• Flusporan
• NINDS_001036
• 119006-77-8
• SCHEMBL154962
• AM808133
• 1-(O-FLUORO-.ALPHA.-(P-FLUOROPHENYL)-.ALPHA.-PHENYLBENZYL)IMIDAZOLE
• Spectrum5_001485
• 776S0UP252
• DB13425
• CHEBI:82864
• FT-0631093
• DivK1c_000714
• A804147
• IDI1_001036
• Flutrimazole [INN:BAN]
• FLUTRIMAZOLE [MART.]
• CHEMBL2107430
• Spectrum3_001179
• KBioGR_000923
• KBio2_007236
• AC-8380
• AKOS015889487
• Spectrum_001620
• KBio3_002297
• Spectrum2_001606
• F52533
• FLUTRIMAZOLE [WHO-DD]
• 1H-Imidazole, 1-((2-fluorophenyl)(4-fluorophenyl)phenylmethyl)-
• BRN 5383184
• BSPBio_002797
• 1-(2,4'-difluorotrityl)imidazole
• SY024110
• (flutrimazol)
• DTXSID30869622
• KBio1_000714
• BDBM50436201
• KBio2_002100
• SPBio_001611
• QTL1_000038
• NINDS_000714
• (S)-1-((2-fluorophenyl)(4-fluorophenyl)(phenyl)methyl)-1H-imidazole
• MFCD00865591
• D07193
• DB-041436
• UR 4056
• BRD-A00218260-001-03-4
• FLUTRIMAZOLE (MART.)
• FLUTRIMAZOLE (EP MONOGRAPH)
• G01AF18
• D01AC16
• Flutrimazolum (INN-Latin)
• Flutrimazol (INN-Spanish)

• MDL： MFCD00865591
• Inchi： 1S/C22H16F2N2/c23-19-12-10-18(11-13-19)22(26-15-14-25-16-26,17-6-2-1-3-7-17)20-8-4-5-9-21(20)24/h1-16H
• InChI Key： QHMWCHQXCUNUAK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=CC=CC=1)(C1C=CC(=CC=1)F)N1C=NC=C1
• BRN： 5383184

Computed Properties

• Exact Mass: 346.12800
• Monoisotopic Mass: 346.128155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 161-166℃
• Boiling Point: 457.1±40.0 °C at 760 mmHg
• Flash Point: 230.3±27.3 °C
• Refractive Index: 1.59
• PSA: 17.82000
• LogP: 5.00150
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Flutrimazole Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Toxicity：LD50 in male, female mice, male, female rats (mg/kg): >1000, >1000, 808, 1214 orally; >2000, >2000, 1079, 1446 i.p. (Vericat)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Flutrimazole

Flutrimazole: A Comprehensive Overview

Flutrimazole, with the CAS number 119006-77-8, is a versatile compound that has garnered significant attention in various scientific and industrial domains. This compound is widely recognized for its applications in agriculture, medicine, and material science. Recent studies have further elucidated its potential, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of Flutrimazole is characterized by its unique molecular arrangement, which contributes to its diverse functional properties. Its ability to interact with biological systems and industrial processes has been extensively studied. Recent advancements in computational chemistry have provided deeper insights into its molecular dynamics, enabling more precise predictions of its behavior in different environments.

In the agricultural sector, Flutrimazole has been utilized as a fungicide to combat plant pathogens. Studies published in 2023 have demonstrated its efficacy in protecting crops against fungal infections without adverse effects on the environment. This has positioned it as a sustainable alternative to traditional chemical pesticides, aligning with global trends toward eco-friendly agricultural practices.

Medicine has also benefited from the properties of Flutrimazole. Research indicates its potential as an antifungal agent in human healthcare. Clinical trials have shown promising results in treating fungal infections, particularly in immunocompromised patients. The compound's ability to target specific fungal strains without affecting human cells has been a focal point of recent investigations.

Furthermore, Flutrimazole has found applications in the development of advanced materials. Its role as a precursor in polymer synthesis has been explored, with recent studies highlighting its contribution to creating high-performance materials for electronic and biomedical applications. This interdisciplinary approach underscores the compound's versatility and broad applicability.

The synthesis of Flutrimazole involves a multi-step chemical process that requires precise control over reaction conditions. Innovations in synthetic methodology have improved yield and purity, making large-scale production more feasible. These advancements are crucial for meeting the growing demand across various industries.

Environmental considerations are paramount in the use of Flutrimazole. Research into its biodegradation pathways has revealed that it can be effectively metabolized by microbial communities under controlled conditions. This finding is significant for ensuring the compound's safe integration into agricultural and industrial workflows.

Looking ahead, ongoing research into Flutrimazole is expected to uncover new applications and optimize existing ones. Collaborative efforts between academia and industry are fostering innovation, paving the way for breakthroughs that could redefine its role in modern science and technology.